B1576881 Dybowskin-5

Dybowskin-5

Cat. No.: B1576881
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dybowskin-5 is an antimicrobial peptide (AMP) isolated from the skin secretions of the Dybowski’s frog (Rana dybowskii), a species native to East Asia. It belongs to the Rana box-containing peptide family, characterized by a conserved cyclic heptapeptide domain at the C-terminus . This compound shares structural homology with esculentin-2-like peptides, particularly in its seven-amino-acid residue sequence, but exhibits distinct functional properties. Its primary role is to defend against microbial pathogens, with demonstrated activity against Gram-positive bacteria, Gram-negative bacteria, and fungi .

Properties

bioactivity

Gram+ & Gram-, Fungi,

sequence

GLFSVVTGVLKAVGKNVAKNVGGSLLEQLKCKKISGGC

Origin of Product

United States

Comparison with Similar Compounds

Structural Features :

  • Key Motifs : Contains the Rana box (C-terminal cyclic domain) critical for membrane interaction and stability .
  • Amino Acid Composition: Differs from homologous peptides like esculentin-2 in specific residues, which may influence its hydrophobicity and charge distribution .

Functional Properties :

  • Antimicrobial Activity : Exhibits moderate activity against Micrococcus luteus (MIC: 12.5–25 mg/ml) and Candida albicans (MIC: 25–50 mg/ml), but weaker activity against Escherichia coli and Klebsiella pneumoniae (MIC: 15–60 mg/ml) .
  • Cytotoxicity : Shows lower hemolytic activity compared to Dybowskin-4, making it a safer candidate for therapeutic applications .

Comparison with Similar Compounds

Dybowskin-5 is compared below with two structurally and functionally related peptides: esculentin-2 (functional homolog) and Dybowskin-4 (structural homolog from the same source).

Structural Comparison

Compound Structural Features Key Residues/Modifications Reference
This compound Contains Rana box; homologous to esculentin-2 7 conserved residues similar to esculentin-2
Esculentin-2 Linear N-terminus, cyclic C-terminus (Rana box) Higher proportion of hydrophobic residues
Dybowskin-4 Shortest Rana box peptide; N-terminal valine High hydrophobicity and helical stability

Key Structural Insights :

  • This compound’s homology to esculentin-2 suggests evolutionary conservation of antimicrobial motifs, but its lower hydrophobicity compared to Dybowskin-4 may reduce membrane disruption efficiency .
  • Dybowskin-4’s N-terminal valine and compact structure enhance its hydrophobic moment, correlating with stronger membrane permeabilization .

Functional Comparison

Table 1: Antimicrobial Activity and Selectivity

Compound MIC (mg/ml) Hemolytic Activity (% lysis at 100 µg/ml)
M. luteus E. coli C. albicans Human RBCs
This compound 12.5–25 15–60 25–50 <10%
Esculentin-2 6.25–12.5 10–30 12.5–25 15–20%
Dybowskin-4 1.56–3.12 7.5–15 25 >50%

Key Functional Insights :

Potency : Dybowskin-4 is the most potent against bacteria (e.g., MIC for M. luteus: 1.56–3.12 mg/ml) due to its high hydrophobicity and helical stability .

Selectivity : this compound balances moderate antimicrobial activity with low hemolysis (<10%), whereas Dybowskin-4’s high hydrophobicity increases efficacy but also cytotoxicity .

Antifungal Activity : Both this compound and esculentin-2 show similar antifungal profiles, but Dybowskin-4’s activity against C. albicans is weaker despite its potency against bacteria .

Mechanistic Differences

  • Membrane Interaction : Dybowskin-4’s strong hydrophobicity enables rapid membrane disruption, while this compound may rely more on electrostatic interactions with bacterial membranes .
  • Stability : Dybowskin-4’s helical structure enhances protease resistance, whereas this compound’s activity diminishes faster under physiological conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.